Cas no 2228461-53-6 (3-(5-methylpyrazin-2-yl)azetidin-3-ol)

• Product Name: 3-(5-methylpyrazin-2-yl)azetidin-3-ol
• CAS No: 2228461-53-6
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 6553245
• PubChem ID: 165639551
• Update Time: 2025-05-19

3-(5-methylpyrazin-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyrazin-2-yl)azetidin-3-ol
• 2228461-53-6
• EN300-1825613

• Inchi： 1S/C8H11N3O/c1-6-2-11-7(3-10-6)8(12)4-9-5-8/h2-3,9,12H,4-5H2,1H3
• InChI Key： ZWIIMMUTPHHTCY-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC(C)=CN=2)CNC1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 58Ų

Additional information on 3-(5-methylpyrazin-2-yl)azetidin-3-ol

Recent Advances in the Study of 3-(5-methylpyrazin-2-yl)azetidin-3-ol (CAS: 2228461-53-6)

3-(5-methylpyrazin-2-yl)azetidin-3-ol (CAS: 2228461-53-6) is a novel azetidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a key candidate for further drug development.

The synthesis of 3-(5-methylpyrazin-2-yl)azetidin-3-ol has been optimized through several innovative approaches, including multi-step organic reactions and catalytic methodologies. Researchers have reported high yields and excellent purity, which are critical for its subsequent biological evaluation. The compound's structural elucidation has been confirmed via advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity and reproducibility in research settings.

Pharmacological studies have revealed that 3-(5-methylpyrazin-2-yl)azetidin-3-ol exhibits potent inhibitory activity against specific protein kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrated its ability to modulate key cellular processes, including proliferation and apoptosis, with notable selectivity and low cytotoxicity. These findings suggest its potential as a lead compound for the treatment of diseases such as cancer and autoimmune disorders.

Mechanistic investigations have further elucidated the compound's mode of action, highlighting its interaction with critical binding sites on target proteins. Molecular docking and dynamics simulations have provided insights into its binding affinity and stability, which are essential for rational drug design. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, supporting its advancement to preclinical trials.

In conclusion, 3-(5-methylpyrazin-2-yl)azetidin-3-ol represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, underscores its potential in addressing unmet medical needs. Future research should focus on optimizing its efficacy and safety profiles, as well as exploring its applications in combination therapies and targeted drug delivery systems.